Cas no 24826-67-3 (1-(3-methylphenyl)propan-2-ol)

• Product Name: 1-(3-methylphenyl)propan-2-ol
• CAS No: 24826-67-3
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 6259703
• PubChem ID: 12499848
• Update Time: 2025-05-20

1-(3-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)propan-2-ol
• CS-0278499
• 1-(M-tolyl)propan-2-ol
• EN300-1252536
• 24826-67-3
• AKOS010014007
• SCHEMBL8257853

• Inchi： 1S/C10H14O/c1-8-4-3-5-10(6-8)7-9(2)11/h3-6,9,11H,7H2,1-2H3
• InChI Key： NDHSAOUBOXJOFW-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 150.104465066g/mol
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(3-methylphenyl)propan-2-ol

Comprehensive Overview of 1-(3-methylphenyl)propan-2-ol (CAS No. 24826-67-3): Properties, Applications, and Industry Insights

1-(3-methylphenyl)propan-2-ol (CAS No. 24826-67-3), also known as 3-methylphenyl-2-propanol, is an aromatic alcohol with a molecular formula of C₁₀H₁₄O. This compound has garnered significant attention in the chemical and pharmaceutical industries due to its versatile applications and unique structural properties. Researchers and manufacturers frequently search for terms like "1-(3-methylphenyl)propan-2-ol synthesis", "CAS 24826-67-3 uses", and "3-methylphenyl-2-propanol solubility", reflecting its relevance in modern scientific inquiries.

The compound features a propan-2-ol group attached to a 3-methylphenyl ring, which contributes to its moderate polarity and solubility in organic solvents. Its boiling point ranges between 230-235°C, and it exhibits a density of approximately 0.98 g/cm³. These physicochemical properties make it suitable for applications in fragrance formulation, intermediate synthesis, and specialty chemicals. Recent trends in green chemistry have also spurred interest in eco-friendly production methods for 1-(3-methylphenyl)propan-2-ol, aligning with global sustainability goals.

In the pharmaceutical sector, 1-(3-methylphenyl)propan-2-ol serves as a precursor for active pharmaceutical ingredients (APIs). Its structural motif is found in compounds studied for their potential therapeutic effects, though rigorous clinical validation is required. Searches for "CAS 24826-67-3 pharmaceutical applications" and "3-methylphenyl-2-propanol derivatives" highlight the growing curiosity about its biomedical potential. However, it is crucial to note that this compound is not classified as a drug or regulated substance.

The fragrance industry extensively utilizes 1-(3-methylphenyl)propan-2-ol due to its mild, floral-woody odor profile. Perfumers often combine it with other aroma chemicals to create complex scents for cosmetics and household products. Keywords like "1-(3-methylphenyl)propan-2-ol in perfumery" and "CAS 24826-67-3 scent profile" are commonly explored by formulators seeking sustainable alternatives to traditional ingredients.

From a regulatory standpoint, 1-(3-methylphenyl)propan-2-ol complies with major chemical inventories such as REACH and TSCA. Safety data sheets (SDS) recommend standard handling procedures, including the use of personal protective equipment (PPE) to minimize exposure. Environmental concerns have also driven searches for "biodegradability of CAS 24826-67-3" and "eco-friendly disposal methods", emphasizing the need for responsible usage.

Innovations in catalytic processes have improved the synthesis efficiency of 1-(3-methylphenyl)propan-2-ol, reducing energy consumption and byproduct formation. Researchers are investigating heterogeneous catalysts and microwave-assisted reactions to enhance yield and purity. These advancements align with the industry's shift toward circular economy principles, a topic frequently searched alongside "sustainable production of 3-methylphenyl-2-propanol".

In analytical chemistry, techniques like GC-MS and HPLC are employed to quantify 1-(3-methylphenyl)propan-2-ol in complex matrices. Method development for its detection is another area of interest, as evidenced by queries such as "CAS 24826-67-3 analytical methods" and "chromatography of aromatic alcohols". These methods ensure quality control in industrial and research settings.

Future prospects for 1-(3-methylphenyl)propan-2-ol include its potential role in bio-based materials and smart coatings. As industries explore alternatives to petroleum-derived chemicals, this compound could emerge as a viable candidate due to its renewable synthesis pathways. Searches for "CAS 24826-67-3 in green materials" reflect this evolving demand.

In summary, 1-(3-methylphenyl)propan-2-ol (CAS No. 24826-67-3) is a multifaceted compound with applications spanning fragrances, pharmaceuticals, and specialty chemicals. Its adaptability to modern sustainability trends and technological advancements ensures its continued relevance in scientific and industrial domains.